5-Butoxy-1,2,3-thiadiazole

• IUPAC Name: 5-butoxythiadiazole
• InChI: InChI=1S/C6H10N2OS/c1-2-3-4-9-6-5-7-8-10-6/h5H,2-4H2,1H3
• InChI Key: GSZOLMYHOINFCS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CN=NS1
• Molecular Formula: C6H10N2OS
• Molecular Weight: 158.22 g/mol

Description

5-Butoxy-1,2,3-thiadiazole is a derivative of thiadiazoles. Thiadiazoles are a sub-family of azole compounds, characterized by a five-membered heterocyclic ring structure containing one sulfur and two nitrogen atoms. They are aromatic due to their two double bonds and the sulfur lone pair.

Molecular Structure Analysis

Thiadiazoles have a five-membered heterocyclic structure containing one sulfur and two nitrogen atoms. The electronic structure and delocalization in thiadiazoles have been studied using X-ray diffraction analysis and ab initio calculations.

Chemical Reactions Analysis

Thiadiazoles demonstrate various unique chemical properties, contributing to their utility in diverse applications. They readily form derivatives with different functional groups, which allows them to serve as building blocks in the creation of complex organic molecules. They react with electrophiles at the nitrogen atoms, forming N-substituted derivatives.

Physical And Chemical Properties Analysis

The physical properties of thiadiazoles largely depend on their specific isomeric form and any substituents they may carry. In general, they are solid at room temperature, have low melting points, and are relatively stable under normal conditions.

Mechanism of Action

The mechanism of action of thiadiazoles largely depends on their specific isomeric form and any substituents they may carry. They are known to exhibit antimicrobial, anti-tubercular, anti-inflammatory, analgesic, antiepileptic, antiviral, and anticancer properties.

Safety and Hazards

Thiadiazoles are considered hazardous by the 2012 OSHA Hazard Communication Standard. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Thiadiazoles have a variety of applications in different scientific fields due to their versatile properties. They are used in the synthesis of novel compounds and in the development of new pharmaceuticals, pesticides, and insecticides. Future research could focus on exploring the potential of thiadiazoles in these areas.